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Compound of Interest

Compound Name: 4-Benzyloxyphenyl isocyanate

Cat. No.: B112699

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and reactivity of 4-Benzyloxyphenyl isocyanate. The information is intended to support
researchers, scientists, and professionals in the field of drug development and organic
synthesis in understanding and utilizing this versatile chemical compound.

Core Chemical and Physical Properties

4-Benzyloxyphenyl isocyanate is a solid organic compound with the molecular formula
C14H11NO-2.[1][2][3] It is also known by its IUPAC name, 1-isocyanato-4-
(phenylmethoxy)benzene.[1] The presence of the isocyanate group makes it a reactive
species, particularly towards nucleophiles.

Table 1: Physical and Chemical Properties of 4-Benzyloxyphenyl Isocyanate
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Property Value Reference(s)
Molecular Formula C14H11NO2 [1112][3]
Molecular Weight 225.24 g/mol [11[2][3]
CAS Number 50528-73-9 [2][3]
Melting Point 60-62 °C [4]
Boiling Point 129 °C at 0.2 mmHg [4]
Appearance Crystalline Solid [4]

Soluble in many common
Solubility organic solvents such as 51161

dichloromethane, toluene, and
THF.

Synthesis and Purification

The synthesis of 4-Benzyloxyphenyl isocyanate typically proceeds from its corresponding

amine, 4-benzyloxyaniline. A common and effective method involves the use of phosgene or a

phosgene equivalent, such as triphosgene, in an inert solvent.

Experimental Protocol: Synthesis of 4-Benzyloxyphenyl

Isocyanate from 4-Benzyloxyaniline

Materials:

Triphosgene

4-Benzyloxyaniline

Triethylamine (EtsN)

Anhydrous Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCOs) solution
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e Magnesium sulfate (MgSOa)

o Standard laboratory glassware and stirring equipment
e Ice bath

Procedure:

 In a three-necked round-bottom flask equipped with a mechanical stirrer, add 4-
benzyloxyaniline (1 equivalent), anhydrous dichloromethane (to make a 0.2 M solution), and
a saturated aqueous solution of sodium bicarbonate (equal volume to the DCM).

o Cool the biphasic mixture in an ice bath with vigorous stirring.
o Carefully add triphosgene (0.4 equivalents) in a single portion.

» Continue stirring the reaction mixture in the ice bath for 15-30 minutes. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

e Once the reaction is complete, transfer the mixture to a separatory funnel.

o Separate the organic layer, and extract the aqueous layer with three portions of
dichloromethane.

o Combine the organic layers and dry over anhydrous magnesium sulfate.

« Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary
evaporator to yield the crude 4-Benzyloxyphenyl isocyanate.

Purification

The crude product can be purified by Kugelrohr distillation or recrystallization.[2] For
recrystallization, a suitable solvent system would be a mixture of a solvent in which the
compound is sparingly soluble at room temperature but soluble upon heating (e.g., a mixture of
ethyl acetate and hexane).

Reactivity and Applications
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The isocyanate functional group (-N=C=0) is highly electrophilic and readily reacts with a
variety of nucleophiles. This reactivity is central to the utility of 4-Benzyloxyphenyl isocyanate
in organic synthesis.

Reaction with Amines to Form Urea Derivatives

Isocyanates react with primary and secondary amines to form substituted ureas. This reaction
is typically fast and proceeds at room temperature. The lone pair of the amine nitrogen attacks
the electrophilic carbon of the isocyanate, followed by proton transfer to form the stable urea
linkage. This reaction is widely used in the synthesis of pharmaceuticals and other biologically
active molecules.[7][8]

Reaction with Alcohols to Form Carbamates (Urethanes)

In the presence of a suitable catalyst, isocyanates react with alcohols to form carbamates, also
known as urethanes. This reaction is fundamental to the production of polyurethanes. The
oxygen of the hydroxyl group acts as the nucleophile, attacking the isocyanate carbon.

Role in Drug Development and Bioconjugation

The reactivity of isocyanates makes them valuable reagents in drug development and
bioconjugation. They can be used to link different molecular fragments together, for instance, to
attach a targeting moiety to a drug molecule or to immobilize a molecule on a solid support for
screening purposes. The benzyloxy group can serve as a protective group for the phenol,
which can be deprotected in a later synthetic step if required.

Experimental Workflows

The following diagrams illustrate common experimental workflows involving 4-
Benzyloxyphenyl isocyanate.
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Caption: Workflow for the synthesis of a urea derivative.
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Caption: Use in solid-phase peptide synthesis as a capping agent.

Safety Information

4-Benzyloxyphenyl isocyanate is a hazardous substance and should be handled with
appropriate safety precautions in a well-ventilated fume hood. It is harmful if swallowed, in
contact with skin, or if inhaled. It causes skin and serious eye irritation and may cause
respiratory irritation.[1]

Hazard Statements:

e H302: Harmful if swallowed.

e H312: Harmful in contact with skin.
e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

e H332: Harmful if inhaled.
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o H335: May cause respiratory irritation.

Always consult the Safety Data Sheet (SDS) before handling this compound and wear
appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat.

This guide provides a foundational understanding of the chemical properties and handling of 4-
Benzyloxyphenyl isocyanate. For specific applications, further consultation of peer-reviewed
literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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